Cas no 33263-48-8 (3-Pyridinesulfonicacid, 4-[[3-(trifluoromethyl)phenyl]amino]-)

• Product Name: 3-Pyridinesulfonicacid, 4-[[3-(trifluoromethyl)phenyl]amino]-
• CAS No: 33263-48-8
• MF: C₁₂H₉F₃N₂O₃S
• MW: 318.271672010422
• CID: 294133
• PubChem ID: 1713837
• Update Time: 2025-04-19

3-Pyridinesulfonicacid, 4-[[3-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonicacid, 4-[[3-(trifluoromethyl)phenyl]amino]-
• 4-[[3-(TRIFLUOROMETHYL)PHENYL]AMINO]-3-PYRIDINESULFONIC ACID
• 4-[3-(trifluoromethyl)anilino]pyridine-3-sulfonic acid
• 4-(3-trifluoromethyl-anilino)-pyridine-3-sulfonic acid
• 4-[3-(trifluoromethyl)anilino]-3-pyridinesulfonic acid
• AC1LVXJ5
• AG-C-01021
• AJ-333
• CTK1C0891
• HMS2795C13
• m-Trifluormethylanilino-4-pyridinsulfonsaeure
• FPVYSCWBQXMSMQ-UHFFFAOYSA-N
• SMR000476505
• 33263-48-8
• DTXSID10364882
• CHEMBL1863694
• MLS001180826
• FT-0617332
• AJ-333/09217034

• Inchi： 1S/C12H9F3N2O3S/c13-12(14,15)8-2-1-3-9(6-8)17-10-4-5-16-7-11(10)21(18,19)20/h1-7H,(H,16,17)(H,18,19,20)
• InChI Key： FPVYSCWBQXMSMQ-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1NC1C=CC=C(C(F)(F)F)C=1)(=O)(=O)O

Computed Properties

• Exact Mass: 318.02867
• Monoisotopic Mass: 318.02859781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 79.29